Cas no 2418679-99-7 (2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans)

2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride is a trans-configuration cyclobutyl derivative featuring a thiazolidine-1,1-dione scaffold. This compound is of interest in medicinal chemistry due to its rigid cyclobutane backbone, which enhances conformational stability, and the presence of a primary amine group, enabling further functionalization. The thiazolidine-1,1-dione moiety contributes to its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where sulfonamide-like interactions are favorable. The hydrochloride salt form improves solubility and handling properties. Its stereospecific (1r,3r) configuration ensures precise structural control, making it valuable for structure-activity relationship studies in therapeutic development.
2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans structure
2418679-99-7 structure
Product Name:2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans
CAS No:2418679-99-7
MF:C8H17ClN2O2S
MW:240.750779867172
MDL:MFCD32679437
CID:5417151
PubChem ID:154577638
Update Time:2025-05-20

2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

    • 2418679-99-7
    • 2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
    • Z4436569023
    • 3-[(1,1-Dioxo-1,2-thiazolidin-2-yl)methyl]cyclobutan-1-amine;hydrochloride
    • EN300-26673428
    • Cyclobutanamine, 3-[(1,1-dioxido-2-isothiazolidinyl)methyl]-, hydrochloride (1:1), trans-
    • 2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans
    • MDL: MFCD32679437
    • Inchi: 1S/C8H16N2O2S.ClH/c9-8-4-7(5-8)6-10-2-1-3-13(10,11)12;/h7-8H,1-6,9H2;1H
    • InChI Key: LCISSYCWAYSMNY-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCCN1CC1CC(C1)N)(=O)=O

Computed Properties

  • Exact Mass: 240.0699267g/mol
  • Monoisotopic Mass: 240.0699267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų

2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26673428-1g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans
2418679-99-7 90%
1g
$1485.0 2023-09-12
Enamine
EN300-26673428-5g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans
2418679-99-7 90%
5g
$4309.0 2023-09-12
Enamine
EN300-26673428-10g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans
2418679-99-7 90%
10g
$6390.0 2023-09-12
Enamine
EN300-26673428-0.05g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
0.05g
$344.0 2025-03-20
Enamine
EN300-26673428-0.1g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
0.1g
$515.0 2025-03-20
Enamine
EN300-26673428-0.25g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
0.25g
$735.0 2025-03-20
Enamine
EN300-26673428-0.5g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
0.5g
$1158.0 2025-03-20
Enamine
EN300-26673428-1.0g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
1.0g
$1485.0 2025-03-20
Enamine
EN300-26673428-2.5g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
2.5g
$2912.0 2025-03-20
Enamine
EN300-26673428-5.0g
2-{[(1r,3r)-3-aminocyclobutyl]methyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride
2418679-99-7 95.0%
5.0g
$4309.0 2025-03-20

Additional information on 2-{(1r,3r)-3-aminocyclobutylmethyl}-1lambda6,2-thiazolidine-1,1-dione hydrochloride, trans

Compound CAS No. 2418679-99-7: A Comprehensive Overview

The compound with CAS No. 2418679-99-7, known as 2-{(1R,3R)-3-aminocyclobutylmethyl}-1λ6,2-thiazolidine-1,1-dione hydrochloride, trans, is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials.

Thiazolidine derivatives have been extensively studied for their biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The trans configuration of this compound plays a crucial role in determining its pharmacokinetic profile and bioavailability. Recent studies have highlighted the importance of stereochemistry in enhancing the efficacy of such compounds, making this particular isomer a focal point for further research.

The synthesis of 2-{(1R,3R)-3-aminocyclobutylmethyl}-1λ6,2-thiazolidine-1,1-dione hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Researchers have employed various strategies, including asymmetric catalysis and stereoselective synthesis, to optimize the production of this compound. These advancements have not only improved yield but also minimized the environmental impact of the synthesis process.

In terms of biological activity, this compound has shown remarkable potential in preclinical studies. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of this compound with various therapeutic targets with unprecedented accuracy. This has significantly accelerated the drug discovery process and provided valuable insights into its mechanism of action. For instance, molecular docking studies have revealed that the cyclobutylmethyl group plays a critical role in stabilizing interactions with target proteins.

The trans configuration of this compound also influences its solubility and permeability properties, which are critical factors in drug delivery systems. Researchers have explored various formulation strategies to enhance its bioavailability, including the use of lipid-based delivery systems and nanoparticles. These innovations have brought us closer to realizing its full therapeutic potential.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its unique structural features make it an attractive candidate for use in advanced polymers and coatings with tailored mechanical and thermal properties. Ongoing research is focused on optimizing its incorporation into polymer matrices to achieve desired performance characteristics.

The global market for thiazolidine derivatives is experiencing rapid growth due to increasing demand from pharmaceutical and industrial sectors. This compound is expected to play a pivotal role in driving this growth, particularly in regions with expanding healthcare infrastructure and rising R&D investments.

In conclusion, 2-{(1R,3R)-3-aminocyclobutylmethyl}-1λ6,2-thiazolidine-1,1-dione hydrochloride represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique properties and versatile applications make it a subject of intense scientific interest and commercial value.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司